Cas no 1705569-54-5 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid
• CAS No: 1705569-54-5
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 6072824
• PubChem ID: 104941311
• Update Time: 2025-10-29

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid
• EN300-1284885
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxan-3-yl)propanoic acid
• 1705569-54-5

• Inchi： 1S/C23H25NO5/c25-22(26)12-21(15-6-5-11-28-13-15)24-23(27)29-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20-21H,5-6,11-14H2,(H,24,27)(H,25,26)/t15?,21-/m0/s1
• InChI Key： BCEWGBVEHQIFTD-FXMQYSIJSA-N
• SMILES： O1CCCC(C1)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid

Introduction to (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid (CAS No. 1705569-54-5)

CAS No. 1705569-54-5 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, formally known as (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid, is a chiral amino acid derivative characterized by its complex molecular structure. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and an oxane ring in its backbone imparts unique chemical properties that make it a valuable candidate for various biochemical applications.

The synthesis and characterization of this compound have been the subject of extensive research, particularly in the context of drug discovery and molecular recognition. The stereochemistry of the (3S)-configuration plays a crucial role in determining its biological activity, making it an attractive scaffold for developing enantiomerically pure pharmaceuticals. Recent advancements in solid-phase peptide synthesis (SPPS) have enabled the efficient production of this compound, which is essential for its incorporation into peptide mimetics and protease inhibitors.

In the realm of medicinal chemistry, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid has been explored for its potential as a building block in the design of novel therapeutic agents. Its structural features, including the Fmoc moiety, facilitate the attachment of other functional groups, allowing for the creation of diverse pharmacophores. This flexibility has been leveraged in the development of peptidomimetics targeting enzymes involved in inflammatory and metabolic pathways.

One of the most compelling aspects of this compound is its utility in the field of enzyme inhibition. The oxan-3-yl side chain provides a favorable interaction profile with active sites of proteases, making it an ideal candidate for developing inhibitors with high specificity and affinity. For instance, studies have demonstrated its potential in inhibiting matrix metalloproteinases (MMPs), which are implicated in various pathological conditions such as cancer metastasis and tissue degradation.

Recent research has also highlighted the role of this compound in modulating immune responses. By serving as a precursor for synthetic peptides, it contributes to the development of immunomodulatory agents that can selectively target immune cells and cytokine pathways. This approach has shown promise in preclinical models for treating autoimmune diseases and chronic inflammation.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy due to its stability under various reaction conditions and its ease of removal during peptide synthesis. This characteristic makes (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid a preferred choice for researchers aiming to construct complex peptide-based therapeutics. Additionally, the oxane ring enhances solubility and bioavailability, which are critical factors in drug formulation.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. These methods ensure high yields and enantioselectivity, which are essential for pharmaceutical-grade materials. The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes that minimize waste and hazardous byproducts.

The biological evaluation of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid has revealed intriguing interactions with biological targets. In vitro studies have shown that derivatives derived from this scaffold exhibit inhibitory activity against bacterial proteases, suggesting potential applications in antibiotic development. Furthermore, its ability to form stable complexes with nucleic acids has opened avenues for exploring its role in gene delivery systems.

The integration of computational chemistry tools has further accelerated the discovery process by enabling virtual screening and molecular dynamics simulations. These techniques help predict binding affinities and optimize lead structures before experimental validation. As a result, researchers can more efficiently design analogs with enhanced potency and reduced side effects.

In conclusion, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(oxan-3-yl)propanoic acid (CAS No. 1705569-54-5) represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activities. Its role as a key intermediate in drug development underscores the importance of innovative synthetic methodologies and interdisciplinary collaborations between chemists, biologists, and pharmacologists.